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Executive Summary
(R)-3-Acetylthiazolidine-4-carboxylic acid, also known as Folcisteine or N-Acetyl-L-

thioproline (N-ATCA), is a derivative of the sulfur-containing amino acid L-cysteine. While the

thiazolidine ring is a scaffold of interest in medicinal chemistry, the predominant body of

research on this specific molecule establishes its role as a potent plant biostimulant. It is widely

used in agriculture to enhance crop yield, quality, and resilience to environmental stressors. In

contrast, publicly available data on its biological activity in mammalian systems, particularly in

the context of drug development, is sparse. This guide provides a comprehensive overview of

the known biological activities of (R)-3-Acetylthiazolidine-4-carboxylic acid, focusing on its

well-documented effects in plants and summarizing the limited toxicological and metabolic

information available in mammalian systems.

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b132345?utm_src=pdf-interest
https://www.benchchem.com/product/b132345?utm_src=pdf-body
https://www.benchchem.com/product/b132345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name (4R)-3-acetyl-1,3-thiazolidine-4-carboxylic acid

Synonyms
Folcisteine, N-Acetyl-L-thioproline, N-ATCA,

AATC

CAS Number 5025-82-1

Molecular Formula C₆H₉NO₃S

Molecular Weight 175.21 g/mol

Structure (Image of the chemical structure)

Biological Activity in Plants (Biostimulant Effect)
The primary and most well-documented biological activity of (R)-3-Acetylthiazolidine-4-
carboxylic acid is as a plant biostimulant. It is not classified as a pesticide but rather as a

substance that enhances a plant's natural physiological processes to improve nutrient use

efficiency and tolerance to abiotic stress.[1]

Mechanism of Action
(R)-3-Acetylthiazolidine-4-carboxylic acid acts as a precursor to L-cysteine, a crucial amino

acid in plant metabolism. By supplying a readily available source of cysteine, it stimulates

various downstream pathways:

Amino Acid and Hormone Synthesis: It promotes the synthesis of essential amino acids and

hormones that are vital for plant growth and development.[1]

Metabolic Stimulation: The compound helps in the complete utilization of the plant's

physiological reserves and stimulates normal metabolic processes.[1]

Nutrient and Water Uptake: It has been shown to stimulate crops to absorb more water and

micronutrients from the soil.[1]

Enzyme Activity: It increases the activity of various enzymes within the plant.[1]
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Stress Resilience: It aids in preventing cell dehydration and enhances tolerance to

environmental stressors and pest/disease attacks.[1]
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Figure 1. Proposed workflow of (R)-3-Acetylthiazolidine-4-carboxylic acid as a plant

biostimulant.

Quantitative Data on Efficacy in Plants
The efficacy of (R)-3-Acetylthiazolidine-4-carboxylic acid has been demonstrated in various

field and laboratory studies. The following table summarizes some of the reported quantitative

effects.

Crop Observed Effect Quantitative Result

Grapes Increased yield per plant 32.22% increase[1]

Grapes Increased mean shoot length Significant positive impact[1]

Apples Increased yield Significantly greater yields[1]

Apples Reduced fruit drop Lower fruit drop observed[1]
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Biological Activity and Toxicology in Mammalian
Systems
The available data on the biological activity of (R)-3-Acetylthiazolidine-4-carboxylic acid in

mammalian systems is limited and primarily focuses on the parent compound, thiazolidine-4-

carboxylic acid, and its toxicology.

Metabolism
Studies in rats have shown that L-thiazolidine-4-carboxylic acid (the parent compound without

the acetyl group) can be metabolized in the liver and kidney. It serves as a substrate for the

mitochondrial enzyme proline oxidase, which oxidizes it to L-thiazoline-(4)-carboxylic acid. This

intermediate is then hydrolyzed to N-formyl-cysteine, which is further broken down into cysteine

and formic acid by a cytosolic enzyme.
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Figure 2. Metabolic pathway of L-Thiazolidine-4-carboxylic acid in rats.

Toxicology
A review of cases reported to French Poison Control Centers highlighted the neurotoxic

potential of thiazolidine carboxylic acid, particularly at doses well above the therapeutic range.
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Population Dosage Observed Effects
Proposed
Mechanism

Primarily young

children

Well above

therapeutic range

Status epilepticus,

metabolic acidosis,

severe hypoglycemia

or hyperglycemia

Penetration of the

immature blood-brain

barrier, followed by

local metabolism to

the irritant

formaldehyde.

It is crucial to note that these toxicity studies were on thiazolidine carboxylic acid and not

specifically the 3-acetylated form. However, this information is vital for any consideration of

thiazolidine-based compounds in drug development.

Experimental Protocols
Protocol for Assessing Biostimulant Activity in Plants
(Representative)
Detailed experimental protocols for mammalian cell-based assays or target-based screening of

(R)-3-Acetylthiazolidine-4-carboxylic acid are not readily available in the public domain. The

following is a representative protocol for evaluating its biostimulant effects on a model plant like

Arabidopsis thaliana or a crop species.
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Figure 3. Experimental workflow for evaluating plant biostimulant activity.

Methodology:

Plant Material and Growth Conditions: Seeds of the chosen plant species are surface-

sterilized and germinated. Seedlings are grown in a suitable medium (e.g., soil, hydroponics)

under controlled environmental conditions (e.g., 16h light/8h dark cycle, 22°C).

Treatment Application: At a specific developmental stage (e.g., 3-4 weeks post-germination),

plants are divided into treatment and control groups. The treatment group receives a foliar
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spray of an aqueous solution of (R)-3-Acetylthiazolidine-4-carboxylic acid at a

predetermined concentration. The control group is sprayed with water or a vehicle control.

Data Collection: After a defined period of growth post-treatment, various parameters are

measured. These can include:

Morphological: Plant height, leaf number, leaf area, root length.

Biomass: Fresh and dry weight of shoots and roots.

Biochemical: Chlorophyll content, total protein content, specific amino acid levels (e.g.,

proline, cysteine).

Statistical Analysis: Data from treatment and control groups are compared using appropriate

statistical tests (e.g., Student's t-test, ANOVA) to determine the significance of any observed

effects.

Relevant Assays for Drug Development Context
For a drug development audience, the evaluation of this compound would require a standard

battery of in vitro and in vivo assays, for which specific protocols are not available for this

compound. These would include:

In Vitro Assays:

Target-based screening: Enzyme inhibition assays against relevant targets (e.g., kinases,

proteases).

Cell-based assays: Cytotoxicity assays (e.g., MTT, LDH) in various human cell lines, cell

cycle analysis, apoptosis assays.

Receptor binding assays.

In Vivo Assays:

Pharmacokinetic studies: Determination of absorption, distribution, metabolism, and

excretion (ADME) in animal models.
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Toxicology studies: Acute and chronic toxicity studies to determine NOAEL (No Observed

Adverse Effect Level) and potential target organs of toxicity.

Efficacy studies: Evaluation in relevant animal models of disease.

Conclusion
(R)-3-Acetylthiazolidine-4-carboxylic acid is a well-characterized plant biostimulant with a

clear mechanism of action related to the enhancement of plant metabolic processes via the L-

cysteine pathway. Its utility in agriculture is supported by quantitative data demonstrating

improvements in crop yield and health. However, for professionals in drug development, it is

critical to recognize the significant lack of data regarding its biological activity, mechanism of

action, and safety profile in mammalian systems. The toxicological concerns associated with

the parent compound, thiazolidine-4-carboxylic acid, warrant a cautious approach. Future

research would be necessary to explore any potential therapeutic applications of this molecule,

starting with fundamental in vitro screening and in vivo ADME/Tox studies.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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